Cas no 116967-65-8 (2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid)

• Product Name: 2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid
• CAS No: 116967-65-8
• MF: C₂₂H₁₂N₂O₄S₂
• MW: 432.471682548523
• CID: 2615037
• PubChem ID: 3480428
• Update Time: 2025-04-21

2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid
• DTXSID20392873
• SR-01000390464-1
• 1,4-Benzenedicarboxylic acid, 2,5-bis(2-benzothiazolyl)-
• 116967-65-8
• AH-034/32859009
• SR-01000390464
• 2,5-di(1,3-benzothiazol-2-yl)terephthalic acid

• Inchi： 1S/C22H12N2O4S2/c25-21(26)13-10-12(20-24-16-6-2-4-8-18(16)30-20)14(22(27)28)9-11(13)19-23-15-5-1-3-7-17(15)29-19/h1-10H,(H,25,26)(H,27,28)
• InChI Key： GVFSIISIKBYGEO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=C(C(=O)O)C(C2=NC3C=CC=CC=3S2)=CC=1C(=O)O

Computed Properties

• Exact Mass: 432.02384922Da
• Monoisotopic Mass: 432.02384922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 157Ų